Cas no 4870-01-3 (2-(Pyridin-4-yloxy)aniline)

• Product name: 2-(Pyridin-4-yloxy)aniline
• CAS No: 4870-01-3
• MF: C₁₁H₁₀N₂O
• MW: 186.21
• MDL: MFCD00956807
• CID: 3110750

2-(Pyridin-4-yloxy)aniline Chemical and Physical Properties

Names and Identifiers

• 2-(Pyridin-4-yloxy)aniline

• MDL： MFCD00956807

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 2-(Pyridin-4-yloxy)aniline

Comprehensive Overview of 2-(Pyridin-4-yloxy)aniline (CAS No. 4870-01-3): Properties, Applications, and Research Insights

2-(Pyridin-4-yloxy)aniline (CAS No. 4870-01-3) is a specialized organic compound featuring a pyridine ring linked to an aniline moiety via an ether bridge. This unique structure endows it with versatile chemical properties, making it valuable in pharmaceutical intermediates, agrochemical synthesis, and materials science. The compound's molecular formula C11H10N2O and molecular weight 186.21 g/mol are critical for researchers optimizing synthetic routes or evaluating its reactivity. Recent trends highlight growing interest in heterocyclic compounds like this due to their role in drug discovery, particularly for targeting kinase inhibitors and antimicrobial agents.

In pharmaceutical research, 2-(Pyridin-4-yloxy)aniline serves as a key intermediate for designing bioactive molecules. Its pyridine-aniline hybrid scaffold is frequently explored in developing anticancer agents and CNS-targeted therapeutics, aligning with the surge in demand for precision medicine. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize its purity and stability, addressing common queries about quality control protocols for such intermediates. Environmental scientists also investigate its biodegradation pathways, responding to increasing regulatory focus on green chemistry principles.

The compound's solubility in organic solvents (e.g., DMSO, ethanol) and limited water solubility often prompt discussions about formulation strategies—a hot topic in drug delivery forums. Computational chemists leverage molecular docking studies to predict interactions between 2-(Pyridin-4-yloxy)aniline derivatives and biological targets, a method gaining traction with AI-assisted drug design advancements. Patent analyses reveal its inclusion in innovative catalytic systems and OLED materials, catering to the electronics industry's push for energy-efficient technologies.

Safety data sheets emphasize standard laboratory precautions for handling 4870-01-3, though it doesn't fall under restricted categories. Researchers frequently search for alternative synthetic methods using microwave-assisted reactions or flow chemistry to improve yield—a reflection of the broader shift toward sustainable synthesis. The compound's melting point (≈90–92°C) and UV-Vis absorption spectra are well-documented, supporting its use in photophysical applications.

Emerging studies explore 2-(Pyridin-4-yloxy)aniline's potential in metal-organic frameworks (MOFs) and covalent organic polymers (COPs), addressing the materials science community's interest in porous nanomaterials for gas storage. Its electron-donating capacity also makes it relevant to organic semiconductor research, coinciding with global investments in flexible electronics. As the scientific community prioritizes structure-activity relationship (SAR) studies, this compound's modular design offers ample opportunities for derivatization—a frequently cited advantage in recent literature reviews.

In summary, CAS No. 4870-01-3 represents a multifaceted building block bridging medicinal chemistry and advanced materials. Its ongoing relevance is underscored by persistent inquiries about scalable synthesis, regulatory compliance, and cross-disciplinary applications, positioning it as a compound of enduring scientific and industrial interest.